2,5-Dichloro-4-methoxy-N-(quinolin-3-yl)benzene-1-sulfonamide 2,5-Dichloro-4-methoxy-N-(quinolin-3-yl)benzene-1-sulfonamide
Brand Name: Vulcanchem
CAS No.: 1374681-71-6
VCID: VC0345914
InChI: InChI=1S/C16H12Cl2N2O3S/c1-23-15-7-13(18)16(8-12(15)17)24(21,22)20-11-6-10-4-2-3-5-14(10)19-9-11/h2-9,20H,1H3
SMILES: COC1=CC(=C(C=C1Cl)S(=O)(=O)NC2=CC3=CC=CC=C3N=C2)Cl
Molecular Formula: C16H12Cl2N2O3S
Molecular Weight: 383.2g/mol

2,5-Dichloro-4-methoxy-N-(quinolin-3-yl)benzene-1-sulfonamide

CAS No.: 1374681-71-6

Main Products

VCID: VC0345914

Molecular Formula: C16H12Cl2N2O3S

Molecular Weight: 383.2g/mol

2,5-Dichloro-4-methoxy-N-(quinolin-3-yl)benzene-1-sulfonamide - 1374681-71-6

CAS No. 1374681-71-6
Product Name 2,5-Dichloro-4-methoxy-N-(quinolin-3-yl)benzene-1-sulfonamide
Molecular Formula C16H12Cl2N2O3S
Molecular Weight 383.2g/mol
IUPAC Name 2,5-dichloro-4-methoxy-N-quinolin-3-ylbenzenesulfonamide
Standard InChI InChI=1S/C16H12Cl2N2O3S/c1-23-15-7-13(18)16(8-12(15)17)24(21,22)20-11-6-10-4-2-3-5-14(10)19-9-11/h2-9,20H,1H3
Standard InChIKey NIDFGZPMOYYPTJ-UHFFFAOYSA-N
SMILES COC1=CC(=C(C=C1Cl)S(=O)(=O)NC2=CC3=CC=CC=C3N=C2)Cl
Last Modified Aug 20 2021
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